Methyl 4-amino-3-(cyclopropylmethoxy)benzoate

• IUPAC Name: methyl 4-amino-3-(cyclopropylmethoxy)benzoate
• InChI: InChI=1S/C12H15NO3/c1-15-12(14)9-4-5-10(13)11(6-9)16-7-8-2-3-8/h4-6,8H,2-3,7,13H2,1H3
• InChI Key: LQRZHIVYZGWFGB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)N)OCC2CC2
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

“Methyl 4-amino-3-(cyclopropylmethoxy)benzoate” is a chemical compound with the molecular formula C12H15NO3. It has a molecular weight of 221.25 g/mol.

Scientific Research Applications

Organic Synthesis Intermediates

Methyl 4-amino-3-(cyclopropylmethoxy)benzoate: serves as an intermediate in the synthesis of complex organic molecules. .

Nonlinear Optical Materials

The compound’s molecular structure suggests potential applications in the development of nonlinear optical (NLO) materials. .

Synthesis routes and methods

Procedure details

3-Cyclopropylmethoxy-4-nitro-benzoic acid methyl ester (12.7 g) was dissolved in MeOH (100 ml) and EtOAc (100 ml); 10% Pd/C (1.0 g, suspended in 20 ml of water) was added, and the mixture is hydrogenated in a Parr apparatus (H2: 20 psi) for 5 hours. 37% HCl was added (10 ml), and hydrogenation was continued for additional 2 hours to obtain complete conversion. The catalyst was filtered over a celite pad, the mixture was diluted with EtOAc (200 ml) and washed with an aqueous saturated solution of NaHCO3 (2×100 ml). The organic layer was dried over Na2SO4 and the solvent was removed by evaporation to yield 10.7 g of the desired intermediate.